Boc-(S)-3-Amino-4-(2-cyano-phenyl)-butyric acid

• IUPAC Name: (3S)-4-(2-cyanophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• InChI: InChI=1S/C16H20N2O4/c1-16(2,3)22-15(21)18-13(9-14(19)20)8-11-6-4-5-7-12(11)10-17/h4-7,13H,8-9H2,1-3H3,(H,18,21)(H,19,20)/t13-/m0/s1
• InChI Key: HBMUTHPYXNFHBB-ZDUSSCGKSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CC=C1C#N)CC(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC1=CC=CC=C1C#N)CC(=O)O
• Molecular Formula: C16H20N2O4
• DSSTOX Substance ID: DTXSID901148763
• Molecular Weight: 304.34 g/mol
• CAS RN: 270065-83-3

Description

Boc-(S)-3-Amino-4-(2-cyano-phenyl)-butyric acid, also known as Boc-2-Cyano-Phe-OH, is an amino acid derivative that has been used in a variety of scientific research applications. Boc-2-Cyano-Phe-OH is a chiral molecule, meaning it has two forms (enantiomers) that are mirror images of each other. It is used in the synthesis of peptides, proteins, and other biochemicals. It has a wide range of applications in the fields of biochemistry, physiology, and medicine.

Scientific Research Applications

Synthesis of Amino Alcohols and Peptides

• Regioselective Ring Opening Reactions : The compound Boc-(S)-3-Amino-4-(2-cyano-phenyl)-butyric acid is used in the synthesis of syn- and anti-1,2-amino alcohols through regioselective ring opening reactions of cis-3-aminooxetanes. This process exemplifies the creation of compounds like pseudoephedrine (Bach & Schröder, 1997).

• Peptide Synthesis and Protection : It serves as a crucial component in peptide synthesis due to its resistance to racemization. The N-tert-butoxycarbonyl (Boc) group of this compound is an essential amine protecting group, enhancing the stability of N-Boc-protected amino acids against catalytic hydrogenation and nucleophilic attack (Heydari et al., 2007).

• Synthesis of Biologically Active Compounds : Its derivatives are instrumental in synthesizing various biologically active compounds, such as 3-R-Boc-amino acids, which have applications in developing pharmaceuticals and other therapeutic agents (Pan et al., 2015).

Catalysis and Chemical Reactions

• Catalytic and Modular Approaches : This compound is used in catalytic and modular approaches for synthesizing biologically active compounds. For example, it is involved in the preparation of 3-amino-3-aryl-2-oxindoles, showcasing its versatility in organic synthesis and pharmaceutical research (Marques & Burke, 2016).

• Role in Organocatalyzed Synthesis : The compound plays a role in organocatalyzed synthesis processes, like the preparation of tert-butyl 2-amino-3-cyano-5-oxo-4-phenyl-5,7-dihydropyrano[2,3-c]pyrrole-6(4H)-carboxylate, indicating its importance in creating complex organic structures (Hozjan et al., 2023).

Protection and Activation in Chemistry

• Protection and Activation of Amino Acids : It is used in the protection and activation of amino acids and derivatives, serving as a precursor for modified peptides and heterocyclic derivatives. This showcases its utility in the modification and synthesis of complex organic molecules (Baburaj & Thambidurai, 2012).

• Utilization in Peptide Synthesis Methods : The compound is used in various peptide synthesis methods, highlighting its role in creating specific peptide structures for research and therapeutic applications (Johnson, 1970).

Safety and Hazards

This compound is classified as an irritant. Safety statements indicate that it should not be ingested or come into contact with skin and eyes.